Cas no 780009-55-4 ((S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid)

• Product Name: (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid
• CAS No: 780009-55-4
• MF: C₁₂H₁₆N₂O₇
• MW: 300.264643669128
• MDL: MFCD27951979
• CID: 2197590
• PubChem ID: 16741276
• Update Time: 2025-10-24

(S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid
• SCHEMBL16872808
• CS-0124041
• (S)-3-(4,5-DIMETHOXY-2-NITROBENZYLOXY)-2-AMINOPROPANOIC ACID
• (S)-2-Amino-3-((4,5-dimethoxy-2-nitrobenzyl)oxy)propanoic acid
• PD117709
• (S)-2-Amino-3-((4,5-dimethoxy-2-nitrobenzyl)oxy)propanoicacid
• AKOS040758346
• DMNB-caged-Serine
• 780009-55-4
• 4,5-Dimethoxy-2-nitrobenzyl-L-serine
• MFCD27951979
• DB-328079
• HY-136276
• (2S)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methoxy]propanoic acid

• MDL： MFCD27951979
• Inchi： 1S/C12H16N2O7/c1-19-10-3-7(5-21-6-8(13)12(15)16)9(14(17)18)4-11(10)20-2/h3-4,8H,5-6,13H2,1-2H3,(H,15,16)/t8-/m0/s1
• InChI Key： HYSPNOMZFGNKBR-QMMMGPOBSA-N
• SMILES： O(C[C@@H](C(=O)O)N)CC1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 300.09575085g/mol
• Monoisotopic Mass: 300.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 137Ų

Additional information on (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid

Compound CAS No. 780009-55-4: (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic Acid

The compound with CAS No. 780009-55-4, known as (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a benzyloxy moiety with specific substituents, and a carboxylic acid group. The (S) configuration at the chiral center underscores its stereochemical importance, which is critical for its biological activity and selectivity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure suggests that it may act as a substrate or inhibitor for certain enzymes, particularly those involved in metabolic pathways or signaling cascades. The presence of the 4,5-dimethoxy and 2-nitrobenzyl groups introduces electronic and steric effects that could modulate its interaction with biological targets. These substituents also enhance the compound's stability and bioavailability, making it a promising candidate for further preclinical evaluation.

One of the most intriguing aspects of (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid is its potential role in targeting protein kinases. Kinases are enzymes that play a pivotal role in cell signaling and are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to inhibit kinase activity could pave the way for the development of novel therapeutic agents with high specificity and efficacy.

Moreover, the stereochemistry of this compound is a focal point for researchers. The (S) configuration ensures that the molecule interacts with its target in a specific manner, reducing off-target effects and enhancing selectivity. This aspect is particularly crucial in drug design, where stereochemistry often determines the success or failure of a candidate molecule.

Recent advancements in computational chemistry have enabled researchers to model the interactions between (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid and its potential targets at an atomic level. These studies provide insights into the molecular mechanisms underlying its activity and guide further optimization efforts. For instance, molecular docking simulations have revealed key hydrogen bonding interactions between the amino group and specific residues on the kinase surface.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. The use of chiral auxiliary agents or asymmetric catalysis ensures the correct configuration at the chiral center. This meticulous synthesis process underscores the importance of stereochemical integrity in achieving desired biological outcomes.

In terms of applications, (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid holds promise in both therapeutic and diagnostic contexts. Its ability to modulate enzyme activity could lead to treatments for conditions such as cancer, neurodegenerative diseases, or immune disorders. Additionally, its structural features make it a valuable tool for studying enzyme kinetics and receptor-ligand interactions in basic research.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic properties while maintaining its biological activity. Efforts are focused on improving solubility, reducing toxicity, and enhancing tissue penetration to maximize therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (S)-2-amino-3-(4,5-dimethoxy-2-nitrobenzyloxy)propanoic acid represents a compelling example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. Its unique combination of functional groups and stereochemistry positions it as a valuable asset in drug discovery pipelines. As research continues to unfold, this compound may unlock new avenues for treating complex diseases and improving human health.